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Compound of Interest

Compound Name:
N-(4-nitrobenzyl)-2-

phenylethanamine

CAS No.: 355383-03-8

Cat. No.: B187428 Get Quote

Executive Summary & Immediate Action
N-(4-nitrobenzyl)-2-phenylethanamine (CAS: 1154949-80-0 / 3729-37-1 derivatives) is a

secondary amine intermediate often used in pharmaceutical synthesis (e.g., Mirabegron

impurities) and psychoactive analog research.

Disposal Classification:Hazardous Organic Waste (Base). Critical Hazard:Nitrosamine

Formation Risk. As a secondary amine, this compound must be strictly segregated from

nitrosating agents (nitrites, nitrous acid, NOx) to prevent the formation of potent carcinogenic

N-nitrosamines.
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Parameter Specification

Chemical Class Nitro-aromatic Secondary Amine

Physical State
Typically Solid (HCl salt) or Viscous Oil (Free

base)

Primary Hazards Skin/Eye Irritant (H315, H319), Aquatic Toxicity

Incompatibility Strong Oxidizers, Acids, Nitrites/Nitrates

Waste Stream Organic Bases (Non-Halogenated preferred)

Destruction Method
High-Temperature Incineration (RCRA Part B

Facility)

Technical Hazard Profiling (The "Why" Behind the
Protocol)
To ensure safety, we must understand the chemical causality governing this molecule's

reactivity.

The Secondary Amine Risk (Nitrosation)
The nitrogen atom in the ethylamine chain is a secondary amine. In the presence of nitrosating

agents (such as Sodium Nitrite, often found in adjacent waste streams, or Nitric Acid), it

undergoes N-nitrosation to form N-nitroso-N-(4-nitrobenzyl)-2-phenylethanamine.

Mechanism: Nucleophilic attack of the secondary amine on the nitrosonium ion (

).

Risk: N-nitrosamines are among the most potent known mutagens and carcinogens.

Operational Implication: Never consolidate this waste into a container that has received

aqueous acidic waste or oxidizers.

The Nitro-Aromatic Moiety
The p-nitrobenzyl group is electron-withdrawing.
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Stability: While generally stable, nitro-aromatics can decompose energetically under high

heat or when mixed with strong reducing agents (e.g., hydrazine, metal hydrides).

Environmental: Nitro-aromatics are often recalcitrant in the environment and toxic to aquatic

life. Drain disposal is strictly prohibited.

Waste Segregation Logic (Decision Tree)
Effective disposal starts with segregation. Mixing incompatible streams is the most common

cause of lab accidents.
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Waste: N-(4-nitrobenzyl)-2-phenylethanamine

Physical State?

Solid / Powder

Liquid / Solution

Is it mixed with other chems?

Solvent Type?Pack as Solid Waste
(Lab Pack)

No (Pure) Yes (Mixed)

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated
(MeOH, EtOH, Acetone) Aqueous Solution

Stream A: Halogenated Organics Stream B: Non-Halogenated Organics
(High BTU)

Stream C: Aqueous Basic Waste
(Check pH > 9)

CRITICAL: NO NITRITES/ACIDS

Click to download full resolution via product page
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Figure 1: Segregation logic flow. Note that while High BTU incineration (Stream B) is preferred

for complete destruction, the compound is compatible with Halogenated streams if dissolved in

DCM.

Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid (Old Reagent)
Objective: Prepare for off-site incineration via Lab Pack.

Inventory Check: Verify the container integrity. If the original container is compromised,

transfer to a clear glass jar with a Teflon-lined cap.

Labeling: Apply a hazardous waste label.

Constituents: "N-(4-nitrobenzyl)-2-phenylethanamine, 98%"

Hazards: "Irritant," "Toxic."

Special Note: Write "ORGANIC BASE - SEC AMINE" clearly on the tag.

Secondary Containment: Place the jar into a larger polyethylene bag (Ziploc type) to contain

potential dust.

Manifesting: List under DOT Hazard Class 6.1 (Toxic Solids, Organic, N.O.S.) or Class 9

depending on local regulations.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
Objective: Consolidate into facility waste streams safely.

pH Verification:

Dip a pH strip into the waste solution.

Requirement: Ensure pH

8.
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Why? If acidic, the amine exists as a salt. If mixed with basic waste later, it may precipitate

or generate heat. If the waste is acidic, slowly add 10% Sodium Hydroxide (NaOH) or

Saturated Sodium Bicarbonate (

) until basic.

Solvent Identification:

If dissolved in Dichloromethane (DCM)

Halogenated Waste Carboy.

If dissolved in Methanol/Ethanol/Ethyl Acetate

Non-Halogenated Waste Carboy.

The "Witness" Check (Self-Validating Step):

Before pouring, check the waste log of the receiving carboy.

STOP if the log contains: Nitric Acid, Sodium Nitrite, or Aqua Regia.

If clear, pour slowly using a funnel.

Rinsing: Triple rinse the empty reaction vessel with the primary solvent (e.g., acetone) and

add rinsate to the same waste container.

Emergency Procedures: Spills
In the event of a benchtop spill (solid or liquid), follow this containment workflow.

Spill Detected
Don PPE:

Nitrile Gloves, Goggles,
Lab Coat

Liquid or Solid?

Solid Powder

Liquid Solution

Gently Sweep/Scoop
Avoid Dust Generation

Cover with Absorbent
(Vermiculite/Pads)

Place in Heavy Duty
Plastic Bag

Wipe Surface with
1% Acetic Acid then Water Label as Hazardous Waste

Click to download full resolution via product page
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Figure 2: Immediate spill response workflow. The use of dilute acetic acid for the final wipe

helps solubilize trace amine residues for removal.

Regulatory & Compliance (US Focus)
RCRA Waste Codes
This compound is not explicitly P-listed or U-listed by the EPA. However, it must be

characterized by the generator.

D001 (Ignitable): If disposed of in flammable solvents (MeOH, Acetone).

Classification: If not ignitable, manage as Non-Regulated Hazardous Waste (unless state-

specific regulations apply, e.g., California Title 22).

Controlled Substance Precursor Warning
While N-(4-nitrobenzyl)-2-phenylethanamine is not currently a DEA Schedule I substance, it

is structurally related to the NBOMe series of hallucinogens (specifically as a precursor to 25N-

NBOMe or similar analogs).

Best Practice: Maintain a "cradle-to-grave" inventory log.

Destruction: Ensure the disposal facility provides a Certificate of Destruction to validate that

the material was incinerated and not diverted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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